Cas no 380321-25-5 ((2E)-2-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile)

• Product Name: (2E)-2-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile
• CAS No: 380321-25-5
• MF: C₁₉H₁₆N₂S
• MW: 304.408742904663
• CID: 5474313
• Update Time: 2025-08-02

(2E)-2-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(1,3-benzothiazol-2-yl)-3-(4-propan-2-ylphenyl)prop-2-enenitrile
• (2E)-2-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile

• Inchi： 1S/C19H16N2S/c1-13(2)15-9-7-14(8-10-15)11-16(12-20)19-21-17-5-3-4-6-18(17)22-19/h3-11,13H,1-2H3/b16-11+
• InChI Key： VQPQQCGFGIYLFE-LFIBNONCSA-N
• SMILES： C(#N)/C(/C1=NC2=CC=CC=C2S1)=C\C1=CC=C(C(C)C)C=C1

Additional information on (2E)-2-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile

Compound Introduction: (2E)-2-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile (CAS No. 380321-25-5)

The compound (2E)-2-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile, identified by its CAS number 380321-25-5, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, featuring a conjugated system with a nitrile group and a benzothiazole moiety, has garnered attention for its potential applications in medicinal chemistry and drug discovery.

Recent studies have highlighted the structural and functional properties of this compound, emphasizing its role as a versatile intermediate in the synthesis of bioactive molecules. The presence of the benzothiazole ring, a well-known pharmacophore in medicinal chemistry, suggests that this compound may exhibit pharmacological activities relevant to various therapeutic areas. Specifically, benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

The molecular structure of (2E)-2-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile incorporates a propenenenitrile group, which contributes to its unique electronic and steric properties. This feature allows for potential interactions with biological targets, making it a promising candidate for further investigation. The conjugation between the nitrile group and the aromatic system enhances the compound's ability to participate in π-stacking interactions, which are crucial for binding to biological receptors.

In the context of drug development, the synthesis of this compound has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework efficiently. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in forming the carbon-carbon bonds essential for this molecule's structure. These synthetic approaches align with current trends in sustainable chemistry, emphasizing green solvents and minimal waste generation.

Current research is exploring the pharmacological profile of (2E)-2-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile through in vitro and in vivo studies. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, its benzothiazole moiety could interact with nuclear receptors or enzyme active sites, modulating biological processes relevant to inflammation and cancer.

The potential therapeutic applications of this compound are further enhanced by its structural flexibility. The presence of the propenenenitrile group allows for modifications at multiple positions, enabling the development of analogues with tailored pharmacological properties. This adaptability is crucial for optimizing drug candidates during the preclinical phase of drug development.

Moreover, the compound's stability under various conditions has been assessed to ensure its suitability for industrial applications. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to confirm its identity and purity. These analyses provide confidence in its structural integrity and readiness for further biological testing.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with potential biological targets. These simulations help guide experimental design by identifying key residues involved in binding and optimizing lead compounds for subsequent testing.

In conclusion, (2E)-2-(1,3-benzothiazol-2-yl)-3-4-(propan-2-yl)phenylprop-2-enenitrile (CAS No. 380321-25-5) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic targets and methodologies, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.